Cas no 2137579-36-1 (Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]-
• CAS No: 2137579-36-1
• MF: C₇H₁₃F₂NO₃S
• MW: 229.244827985764
• CID: 5298113
• Update Time: 2025-06-15

Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(3-methanesulfinylpropyl)amino]propanoic acid
• 2,2-Difluoro-3-(3-methylsulfinylpropylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]-

• Inchi： 1S/C7H13F2NO3S/c1-14(13)4-2-3-10-5-7(8,9)6(11)12/h10H,2-5H2,1H3,(H,11,12)
• InChI Key： OKCSSEDKTYSZKT-UHFFFAOYSA-N
• SMILES： S(C)(CCCNCC(C(=O)O)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 223
• XLogP3: -2.8
• Topological Polar Surface Area: 85.6

Additional information on Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]-

Research Brief on Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- (CAS: 2137579-36-1)

Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- (CAS: 2137579-36-1) is a novel fluorinated sulfinyl compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoro and methylsulfinylpropylamino functional groups, exhibits promising pharmacological properties, particularly in the modulation of enzyme activity and targeted drug delivery systems. Recent studies have explored its potential applications in oncology, neurodegenerative diseases, and anti-inflammatory therapies.

The synthesis of Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- involves a multi-step process that includes the introduction of fluorine atoms and the sulfinyl moiety, which are critical for its bioactivity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Preliminary in vitro studies indicate that this compound demonstrates high selectivity towards specific protein targets, including kinases and proteases, making it a valuable candidate for further drug development.

Recent research has focused on elucidating the mechanism of action of Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]-. One study published in the Journal of Medicinal Chemistry (2023) revealed that this compound acts as a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cancer cell proliferation. The study utilized molecular docking simulations and kinetic assays to demonstrate the compound's binding affinity and inhibitory effects. These findings suggest its potential as a therapeutic agent for PI3K-driven cancers.

In addition to its anticancer properties, Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- has shown promise in the treatment of neurodegenerative disorders. A 2024 study in ACS Chemical Neuroscience reported that the compound can cross the blood-brain barrier and modulate glutamate receptor activity, thereby reducing excitotoxicity in neuronal cells. This dual functionality highlights its versatility and underscores the need for further preclinical evaluations.

Despite its promising attributes, challenges remain in the optimization of Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- for clinical use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into the next stages of drug development.

In conclusion, Propanoic acid, 2,2-difluoro-3-[[3-(methylsulfinyl)propyl]amino]- (CAS: 2137579-36-1) represents a cutting-edge molecule with broad therapeutic potential. Its unique chemical structure and multifaceted bioactivity make it a compelling subject for ongoing research. Future studies should focus on translational applications, including pharmacokinetic profiling and toxicological assessments, to fully realize its clinical benefits.